Cas no 2228656-27-5 (methyl 2-hydroxy-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate)

• Product Name: methyl 2-hydroxy-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate
• CAS No: 2228656-27-5
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6518923
• PubChem ID: 165618070
• Update Time: 2025-05-20

methyl 2-hydroxy-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate
• methyl 2-hydroxy-2-[1-(6-methoxypyridin-3-yl)cyclopropyl]acetate
• 2228656-27-5
• EN300-1804362

• Inchi： 1S/C12H15NO4/c1-16-9-4-3-8(7-13-9)12(5-6-12)10(14)11(15)17-2/h3-4,7,10,14H,5-6H2,1-2H3
• InChI Key： JGSSGNHVWOWBTR-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2C=NC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.6Ų

Additional information on methyl 2-hydroxy-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate

Research Briefing on Methyl 2-hydroxy-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate (CAS: 2228656-27-5): Recent Advances and Applications

Methyl 2-hydroxy-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate (CAS: 2228656-27-5) is a synthetic intermediate of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key building block in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 2-hydroxy-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate as a versatile precursor in the synthesis of cyclopropane-containing drug candidates. The researchers developed an efficient asymmetric synthesis route for this compound, achieving high enantiomeric purity (>99% ee) through chiral auxiliary-mediated cyclopropanation. This advancement addresses previous challenges in obtaining optically active forms of the compound, which is crucial for its application in drug discovery programs.

In the context of biological activity, recent preclinical investigations have revealed that derivatives synthesized from methyl 2-hydroxy-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate exhibit promising inhibitory effects against inflammatory mediators. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound showed potent inhibition of NF-κB activation in macrophage cell lines, with IC50 values in the low micromolar range. These findings suggest potential applications in developing new anti-inflammatory agents, particularly for chronic inflammatory conditions where current therapies show limited efficacy.

The compound's unique cyclopropyl moiety has also attracted attention in the field of kinase inhibitor development. Research presented at the 2024 American Chemical Society National Meeting demonstrated that methyl 2-hydroxy-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate serves as an excellent scaffold for designing selective kinase inhibitors. The rigid cyclopropane ring was found to confer improved target binding affinity and metabolic stability compared to more flexible analogs, highlighting its value in structure-based drug design approaches.

From a pharmaceutical development perspective, recent pharmacokinetic studies have provided valuable insights into the compound's drug-like properties. A 2023 investigation published in European Journal of Pharmaceutical Sciences evaluated the absorption and distribution characteristics of methyl 2-hydroxy-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate derivatives. The results indicated favorable oral bioavailability and blood-brain barrier penetration for select analogs, suggesting potential applications in both peripheral and central nervous system disorders.

Ongoing research continues to explore the therapeutic potential of this compound class. Current clinical trials (as of Q2 2024) include investigations into its derivatives as potential treatments for autoimmune diseases and certain cancers. While still in early stages, these developments underscore the growing importance of methyl 2-hydroxy-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate as a valuable chemical entity in medicinal chemistry pipelines.

In conclusion, methyl 2-hydroxy-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate (CAS: 2228656-27-5) represents a promising scaffold in drug discovery with demonstrated applications across multiple therapeutic areas. Recent advances in synthetic methodologies and biological evaluations have significantly expanded our understanding of its potential, positioning it as a compound of considerable interest for future pharmaceutical development. Continued research into structure-activity relationships and mechanism of action will likely yield additional insights and opportunities for therapeutic innovation.